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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding material degradation under high-dose Cobalt-60 gamma irradiation.

Troubleshooting Guides
This section addresses specific issues that may arise during and after the irradiation of

materials.

Issue 1: Discoloration of Polymers After Irradiation

Q1: Why did my transparent polymer turn yellow/brown after Cobalt-60 irradiation?

A1: Discoloration, particularly yellowing, is a common effect of gamma irradiation on many

polymers, including polycarbonate, polypropylene, and PVC.[1][2][3][4][5] This phenomenon is

primarily caused by the formation of color centers, which are structural defects that absorb light

in the visible spectrum. The high energy of gamma rays creates free radicals within the polymer

matrix. These reactive species can lead to the formation of conjugated double bonds and

oxidized groups, which are known to cause discoloration.[2] For instance, in polycarbonate, the

formation of phenoxyl-type macroradicals is a key contributor to the yellowing effect.[2]

Q2: How can I minimize or prevent discoloration in my irradiated polymers?

A2: Several strategies can be employed to mitigate discoloration:
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Material Selection: Opt for radiation-stabilized grades of polymers. Manufacturers often

incorporate additives that protect the material from radiation-induced degradation.

Copolymers of propylene-ethylene, for example, are more stable than polypropylene

homopolymers.[3][5] Aromatic polyesters are also known for their stability and retention of

clarity.[5]

Use of Additives: Incorporating antioxidants or other stabilizers can help to quench the free

radicals generated during irradiation, thus reducing the chemical changes that lead to

discoloration.[1] Non-phenolic antioxidants have been shown to reduce the yellowness index

in polypropylene.[1]

Post-Irradiation Treatment: In some cases, the discoloration can be partially reversed. For

polycarbonate, a phenomenon known as photobleaching can occur over time, reducing the

yellowing effect.[4] Annealing (gentle heating) after irradiation can sometimes accelerate the

decay of trapped radicals and lessen discoloration, though this must be done carefully to

avoid thermal degradation.[2]

Control of Irradiation Environment: Irradiating in an inert atmosphere (e.g., nitrogen) can

reduce oxidative degradation, which is a significant contributor to discoloration for many

polymers.

Q3: Is the discoloration purely aesthetic, or does it indicate a change in material properties?

A3: While discoloration is the most obvious change, it is often an indicator of underlying

chemical modifications that can affect the material's mechanical and physical properties. The

formation of color centers is linked to processes like chain scission and cross-linking, which can

alter tensile strength, elongation, and impact resistance. Therefore, discoloration should be

considered a potential warning sign of more significant material degradation.

Issue 2: Changes in Mechanical Properties (Brittleness, Loss of Strength)

Q1: My plastic component became brittle and fractured easily after a standard sterilization

dose. What happened?

A1: Embrittlement is a frequent consequence of gamma irradiation, especially in polymers like

polypropylene and PTFE.[1][3][6][7] High-energy gamma rays can cause chain scission, which

is the breaking of the long polymer chains. This reduction in molecular weight leads to a
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decrease in the material's toughness and ductility, making it more brittle.[8][9] For example,

unstabilized polypropylene can experience a significant loss of physical properties and is

generally not recommended for gamma sterilization.[1][10] PTFE is particularly sensitive, with a

4 Mrad dose reducing its tensile strength to just 2% of its original value.[6]

Q2: How can I select a polymer that will maintain its mechanical integrity after irradiation?

A2: Material selection is critical. Here are some guidelines:

Consult Compatibility Charts: Refer to manufacturer data and compatibility charts that

provide tolerance levels for various polymers to gamma radiation.[5][11][12]

Favor Radiation-Resistant Polymers: Aromatic polymers, such as polystyrene and aromatic

polyesters (PET, PETG), are generally more resistant to radiation due to the stabilizing effect

of the benzene ring structure.[5][12]

Consider Cross-linking Polymers: Polyethylene, for instance, predominantly undergoes

cross-linking upon irradiation, which can actually increase its tensile strength, although it

may lose some elongation.[10][12]

Avoid Highly Sensitive Polymers: Materials like polyacetals (which can turn to dust),

unstabilized polypropylene, and PTFE should be avoided for applications requiring

significant post-irradiation mechanical strength.[6][10][12]

Q3: What tests should I perform to qualify a material for use in an irradiated device?

A3: A thorough mechanical testing protocol is essential. Key tests include:

Tensile Testing (ASTM D638): This measures the material's tensile strength, elongation at

break, and modulus of elasticity. A significant decrease in elongation at break is a primary

indicator of embrittlement.[1]

Flexural Testing (ASTM D790): This assesses the material's stiffness and strength under

bending loads.[9]

Impact Testing (e.g., Gardner Impact): This evaluates the material's ability to withstand

sudden impact forces. A substantial decrease in impact strength signals embrittlement.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 14 Tech Support

https://ebeammachine.com/material-compatibility-guide-for-gamma-irradiation-sterilization-machine/
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/3-point-flexure-test-astm-d790/
https://www.unitedtest.com/applications/test-standard/astm_test/plastics/astm-d638-guide-to-tensile-testing-method-for-properties-of-plastics.html
https://industrialphysics.com/knowledgebase/articles/standard-test-method-for-tensile-properties-of-plastics-astm-d638/
https://www.smithers.com/services/testing/standard/astm/astm-d2240
https://www.nordion.com/wp-content/uploads/2019/01/Gamma_Compatible_Brochure_2019-v2.pdf
https://www.nordion.com/wp-content/uploads/2014/10/GT_Gamma_Compatible_Materials.pdf
https://blog.darwin-microfluidics.com/gamma-irradiation-sterilization-compatibility-chart/
https://www.nordion.com/wp-content/uploads/2019/01/Gamma_Compatible_Brochure_2019-v2.pdf
https://blog.darwin-microfluidics.com/gamma-irradiation-sterilization-compatibility-chart/
https://industrialphysics.com/knowledgebase/articles/standard-test-method-for-tensile-properties-of-plastics-astm-d638/
https://blog.darwin-microfluidics.com/gamma-irradiation-sterilization-compatibility-chart/
https://www.smithers.com/services/testing/standard/astm/astm-d2240
https://industrialphysics.com/knowledgebase/articles/standard-test-method-for-tensile-properties-of-plastics-astm-d638/
https://blog.darwin-microfluidics.com/gamma-irradiation-sterilization-compatibility-chart/
https://www.unitedtest.com/applications/test-standard/astm_test/plastics/astm-d638-guide-to-tensile-testing-method-for-properties-of-plastics.html
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/3-point-flexure-test-astm-d790/
https://www.unitedtest.com/applications/test-standard/astm_test/plastics/astm-d638-guide-to-tensile-testing-method-for-properties-of-plastics.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


These tests should be performed on both non-irradiated (control) and irradiated samples to

quantify the changes in properties.

Frequently Asked Questions (FAQs)
General Questions

Q1: What is Cobalt-60 irradiation and why is it used?

A1: Cobalt-60 is a radioisotope that emits high-energy gamma rays. This gamma radiation is

used for various industrial applications, most notably for the sterilization of medical devices and

pharmaceuticals.[13][14][15] The process is highly effective because gamma rays can

penetrate deep into materials, even those already in their final sealed packaging, to inactivate

microorganisms by breaking down their DNA.[13][14] It is a non-thermal process, making it

suitable for heat-sensitive materials.[13][16]

Q2: What is a typical radiation dose for sterilization?

A2: A common dose for sterilizing medical devices is 25 kGy (2.5 Mrad).[2][4][17] However, the

required dose can vary depending on the initial bioburden (the number of microorganisms on

the product) and the desired sterility assurance level (SAL). Doses can range from 15 kGy to

over 50 kGy.[3][18][19] The validation of the sterilization dose is governed by standards such

as ISO 11137.[13][20]

Material-Specific Questions

Q3: How does gamma radiation affect polypropylene (PP)?

A3: Polypropylene is known to be sensitive to gamma radiation. It primarily undergoes chain

scission, leading to reduced molecular weight.[3][8] This results in decreased tensile strength

and elongation, increased brittleness, and discoloration (yellowing).[1][3][8][21] However, the

extent of degradation can be mitigated by using radiation-stabilized grades or copolymers.[1][3]

Q4: Is polyethylene (PE) a good choice for irradiated applications?

A4: Polyethylene generally performs well under gamma irradiation. It tends to undergo cross-

linking, which can improve its mechanical properties like tensile strength.[10][12] Different
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grades exhibit varying levels of stability, with low-density polyethylene (LDPE) often being more

resistant than high-density polyethylene (HDPE).[10] Overall, PE is considered a radiation-

stable polymer.[11]

Q5: What are the effects of gamma radiation on polycarbonate (PC)?

A5: Polycarbonate is widely used in medical devices and is often sterilized by gamma

irradiation. The primary observable effect is yellowing due to the formation of color centers.[2]

[4][17] While it retains a significant portion of its physical properties at typical sterilization

doses, high doses can lead to a decrease in molecular weight and some loss of mechanical

strength.[9][17][22]

Q6: Can I use Teflon™ (PTFE) for components that will be gamma irradiated?

A6: No, PTFE is highly susceptible to degradation by gamma radiation.[6][7] It experiences

severe chain scission, leading to a dramatic loss of tensile strength and embrittlement even at

relatively low doses.[6] For fluoropolymer applications requiring radiation resistance,

alternatives like ETFE (Tefzel®) or PCTFE (Kel-F®) are much better choices.[6]

Q7: How does gamma radiation affect glass and metals?

A7: Glass is known to discolor when exposed to gamma radiation, often turning amber or

brown, depending on its composition and the absorbed dose.[23][24][25] This is due to the

formation of color centers in the amorphous structure of the glass.[23] Most metals are highly

resistant to the effects of gamma radiation at typical sterilization doses and do not experience

significant changes in their structural or mechanical properties.

Data Presentation
Table 1: Effects of Cobalt-60 Irradiation on Mechanical Properties of Common Polymers
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Polymer
Typical
Dose (kGy)

Change in
Tensile
Strength

Change in
Elongation
at Break

Change in
Impact
Strength

Key
Observatio
ns

Polypropylen

e (PP)
25 - 50

Minimal

change

(<2%)[1]

Significant

decrease[1]

[8]

Significant

decrease

(>60% for

random

copolymer)[1]

Becomes

brittle.

Stabilized

grades show

better

performance.

[1][3]

Polyethylene

(PE)
25 - 50

Increase (due

to cross-

linking)[12]

Decrease[26]
Generally

stable

Overall good

radiation

stability.[10]

[11]

Polycarbonat

e (PC)
25 - 50

Relatively

stable (<5%

change)[17]

Decrease,

ductile-to-

brittle

transition at

higher

doses[9]

Decrease

Main issue is

discoloration

(yellowing).[2]

[4][17]

Polytetrafluor

oethylene

(PTFE)

> 5

Drastic

reduction

(>90% at 4

Mrad)[6]

Drastic

reduction

Becomes

extremely

brittle

Not

recommende

d for gamma

irradiation.[6]

[7]

Table 2: Visual and Chemical Changes in Materials Post-Irradiation
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Material Typical Dose (kGy) Visual Change
Primary Chemical
Process

Polypropylene (PP) 25 - 50 Yellowing[1]
Chain Scission,

Oxidation[3][8]

Polyethylene (PE) 25 - 50 Minimal Cross-linking[10][12]

Polycarbonate (PC) 25 - 50
Significant

Yellowing[2][17]

Formation of Phenoxyl

Radicals[2]

Polyvinyl Chloride

(PVC)
25 - 50

Yellowing, can release

HCl[5]
Dehydrochlorination

Glass 25 - 50
Browning/Amber

color[23][25]

Formation of Color

Centers[23]

Experimental Protocols
Methodology 1: Tensile Properties of Plastics (based on ASTM D638)

Specimen Preparation: Prepare dumbbell-shaped specimens as specified in ASTM D638.

[10] The dimensions will depend on the material's rigidity and thickness. Ensure all

specimens are free from defects.

Conditioning: Condition the specimens at a standard temperature and humidity (e.g., 23°C

and 50% RH) for a specified period before testing to ensure consistency.

Irradiation: Expose a set of specimens to the desired dose of Cobalt-60 gamma radiation. A

control set should remain unirradiated.

Testing Machine: Use a universal testing machine (UTM) with appropriate grips to hold the

specimens.[27]

Procedure:

Place the specimen in the grips, ensuring it is aligned with the direction of pull.

Attach an extensometer to the gauge length of the specimen to accurately measure strain.
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Apply a tensile load at a constant rate of crosshead movement as specified in the

standard.

Record the load and elongation data until the specimen fractures.

Calculations: From the stress-strain curve, calculate:

Tensile Strength (at yield and at break)

Elongation at Break (%)

Modulus of Elasticity

Methodology 2: Flexural Properties of Plastics (based on ASTM D790)

Specimen Preparation: Prepare rectangular bar specimens with dimensions as specified in

ASTM D790.[13][17]

Conditioning: Condition both control and to-be-irradiated specimens as described for tensile

testing.

Irradiation: Expose a set of specimens to the desired gamma radiation dose.

Testing Setup: Use a universal testing machine configured for a three-point bending test.

This involves two supports for the specimen and a loading nose centered between the

supports.[13]

Procedure:

Place the specimen on the two supports.

Apply a load to the center of the specimen at a specified rate.

Record the load and deflection data until the specimen breaks or reaches a maximum

strain of 5%.[28]

Calculations: Determine the following from the load-deflection curve:

Flexural Strength
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Flexural Modulus

Methodology 3: Fourier Transform Infrared (FTIR) Spectroscopy for Chemical Analysis

Sample Preparation: Prepare thin films of the polymer material. For bulk samples,

Attenuated Total Reflectance (ATR-FTIR) can be used, which requires minimal sample

preparation.

Irradiation: Expose the samples to the desired gamma radiation dose. Analyze both pre- and

post-irradiation samples.

Analysis:

Obtain the infrared spectrum of the sample.

Identify changes in the characteristic absorption bands. For example, an increase in the

carbonyl band (around 1715 cm⁻¹) indicates oxidation.[29]

Monitor for the appearance or disappearance of peaks corresponding to specific chemical

groups to understand the degradation mechanism (e.g., formation of double bonds, loss of

functional groups).
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Diagram of the primary radiolysis effects on a polymer chain.
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Workflow for evaluating material degradation under irradiation.
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A logical troubleshooting flowchart for material failure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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